Cas no 187528-23-0 (trans-hexahydro-1H-cyclopenta[c]furan-5-one)

• Product Name: trans-hexahydro-1H-cyclopenta[c]furan-5-one
• CAS No: 187528-23-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD31729474
• CID: 4709363
• PubChem ID: 13235307
• Update Time: 2025-07-02

trans-hexahydro-1H-cyclopenta[c]furan-5-one Chemical and Physical Properties

Names and Identifiers

• trans-Tetrahydro-1H-cyclopenta[c]furan-5(3H)-one
• 1H-Cyclopenta[c]furan-5(3H)-one, tetrahydro-, cis-
• (3aR,6aS)-Tetrahydro-1H-cyclopenta[c]furan-5(3H)-one
• trans-hexahydro-1H-cyclopenta[c]furan-5-one
• CS-0310436
• BS-43338
• 187528-23-0
• (1S,5S)-3-Oxabicyclo[3.3.0]octan-7-one
• MFCD31729474
• (3aS,6aS)-1,3,3a,4,6,6a-hexahydrocyclopenta[c]furan-5-one

• MDL： MFCD31729474
• Inchi： 1S/C7H10O2/c8-7-1-5-3-9-4-6(5)2-7/h5-6H,1-4H2/t5-,6+
• InChI Key： YNDZEULKVPLNDE-OLQVQODUSA-N
• SMILES： O1C[C@H]2CC(C[C@H]2C1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: -0.2

Additional information on trans-hexahydro-1H-cyclopenta[c]furan-5-one

Professional Introduction to trans-hexahydro-1H-cyclopenta[c]furan-5-one (CAS No. 187528-23-0)

trans-hexahydro-1H-cyclopenta[c]furan-5-one, with the chemical formula C10H14O, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This bicyclic lactone exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and material science. The compound's molecular structure, characterized by a fused cyclopentane and cyclohexane ring system, provides a versatile platform for further chemical modifications and functionalization.

The synthesis of trans-hexahydro-1H-cyclopenta[c]furan-5-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereoisomer. The presence of the hydroxyl group in the lactone ring introduces opportunities for further derivatization, making it a valuable intermediate in the preparation of more complex molecules. Recent advancements in catalytic methods have improved the efficiency and selectivity of its synthesis, enabling researchers to access this compound with greater ease.

One of the most compelling aspects of trans-hexahydro-1H-cyclopenta[c]furan-5-one is its biological activity. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the realm of central nervous system (CNS) disorders. Its structural similarity to certain natural products has led researchers to investigate its potential as a scaffold for developing novel therapeutic agents. For instance, preliminary studies suggest that derivatives of this compound may possess neuroprotective and anti-inflammatory effects, which could be beneficial in treating conditions such as Alzheimer's disease and chronic neuroinflammation.

In addition to its pharmaceutical applications, trans-hexahydro-1H-cyclopenta[c]furan-5-one has shown potential in material science. Its rigid bicyclic structure makes it a suitable candidate for designing high-performance polymers and liquid crystals. Researchers are exploring its incorporation into advanced materials that require specific thermal and mechanical properties, such as those used in electronic devices and optoelectronic materials. The ability to fine-tune the physical properties of these materials through structural modifications offers exciting possibilities for future technological innovations.

The latest research on trans-hexahydro-1H-cyclopenta[c]furan-5-one also highlights its role in medicinal chemistry as a building block for more complex drug candidates. The compound's lactone ring can be modified through various chemical reactions, including hydrolysis, esterification, and alkylation, to introduce different functional groups. These modifications allow chemists to tailor the biological activity of the molecule, optimizing it for specific therapeutic targets. For example, recent studies have demonstrated the synthesis of several analogs of this compound that exhibit enhanced binding affinity to certain receptors, suggesting their potential as lead compounds for drug development.

The investigation into the synthetic pathways of trans-hexahydro-1H-cyclopenta[c]furan-5-one has been further advanced by the development of novel catalytic systems. Transition metal catalysts, in particular, have proven effective in facilitating key transformations such as cyclization and hydrogenation reactions. These catalytic methods not only improve the yield and purity of the product but also reduce the environmental impact of the synthesis by minimizing waste generation. Such innovations align with the growing emphasis on sustainable chemistry practices in industrial and academic research.

The pharmacological evaluation of trans-hexahydro-1H-cyclopenta[c]furan-5-one has revealed intriguing interactions with biological targets. Computational modeling studies have helped researchers predict how this compound might interact with enzymes and receptors at a molecular level. These insights have guided experimental efforts to design more potent derivatives with improved pharmacokinetic profiles. Additionally, preclinical studies have begun to explore its safety and efficacy in animal models, providing valuable data on its potential as a therapeutic agent.

The versatility of trans-hexahydro-1H-cyclopenta[c]furan-5-one extends beyond its applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for use in agrochemicals, where similar scaffolds have been successfully employed in developing pesticides and herbicides. By leveraging its chemical diversity, researchers aim to create novel compounds that offer effective pest control while minimizing environmental impact—a critical consideration in modern agriculture.

In conclusion, trans-hexahydro-1H-cyclopenta[c]furan-5-one (CAS No. 187528-23-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its synthesis continues to be refined through innovative catalytic methods, while its biological activity suggests promising avenues for drug development. As research progresses, this molecule is likely to play an increasingly important role in both academic research and industrial applications, driving advancements in medicine and material science alike.